3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole
Overview
Description
3-(Chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole (CMCPCO) is an organic compound that has been studied extensively in the scientific community due to its unique properties. CMCPCO is a member of the oxazole family, which is composed of five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and three carbon atoms. CMCPCO has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry.
Mechanism of Action
3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole works by forming a covalent bond with a target molecule. This covalent bond can be formed through a variety of mechanisms, including the formation of a carbon-carbon bond, a carbon-oxygen bond, or a carbon-nitrogen bond. Once the bond is formed, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole can then act as an inhibitor or activator of the target molecule, depending on the nature of the interaction.
Biochemical and Physiological Effects
3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole can act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has also been shown to have anti-cancer effects, as it can inhibit the growth of cancer cells in vitro. In addition, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been shown to have anti-inflammatory and analgesic effects, as well as anti-microbial and anti-fungal effects.
Advantages and Limitations for Lab Experiments
The use of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole is that it is relatively inexpensive and easy to obtain. Additionally, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole is a relatively stable compound, making it suitable for use in a wide variety of laboratory experiments. However, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole is also a relatively toxic compound, and care should be taken when handling it in the laboratory. Additionally, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole is a relatively reactive compound, and it should be handled with care to avoid unwanted side reactions.
Future Directions
The use of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole in scientific research is a rapidly growing field, and there are many potential future directions for research. One potential area of research is the development of new synthetic methods for the synthesis of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole. Additionally, the use of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole in medicinal chemistry and biochemistry could be explored further, as it has already shown promise in the treatment of various diseases. Finally, the use of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole in organic synthesis could be explored further, as it has already been used in the synthesis of various organic compounds.
Synthesis Methods
3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole can be synthesized in a variety of ways, including the use of a Wittig reaction, an oxidative reaction, and a condensation reaction. The Wittig reaction is a method of synthesizing an alkene from an aldehyde or ketone and a phosphonium salt. The oxidative reaction involves the use of oxidizing agents such as hydrogen peroxide or nitric acid to convert an alcohol into an aldehyde or ketone. The condensation reaction involves the use of an acid catalyst to form a carbon-carbon bond between two molecules.
Scientific Research Applications
3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been studied extensively in the scientific community due to its unique properties. 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been used in a variety of research applications, including medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been used as a starting material for the synthesis of various drugs, such as anti-inflammatory agents, antibiotics, and antifungal agents. In organic synthesis, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been used as a starting material for the synthesis of various organic compounds, such as polymers and dyes. In biochemistry, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole has been used as a starting material for the synthesis of various proteins and enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole involves the reaction of 3-chlorobenzaldehyde with hydroxylamine hydrochloride to form 3-chloro-4-hydroxybenzaldehyde, which is then reacted with ethyl acetoacetate to form 3-chloro-4-(1-oxoethyl)phenol. This compound is then reacted with phosphorus oxychloride to form 3-chloro-4-(1-chloroethyl)phenol, which is then cyclized with ethyl oxalyl chloride to form 3-(chloromethyl)-5-chlorophenyl-2-oxazole. Finally, the chloromethyl group is protected with trimethylsilyl chloride and the 3-chlorophenyl group is deprotected with sodium methoxide to yield the final product.", "Starting Materials": [ "3-chlorobenzaldehyde", "hydroxylamine hydrochloride", "ethyl acetoacetate", "phosphorus oxychloride", "ethyl oxalyl chloride", "trimethylsilyl chloride", "sodium methoxide" ], "Reaction": [ "3-chlorobenzaldehyde + hydroxylamine hydrochloride -> 3-chloro-4-hydroxybenzaldehyde", "3-chloro-4-hydroxybenzaldehyde + ethyl acetoacetate -> 3-chloro-4-(1-oxoethyl)phenol", "3-chloro-4-(1-oxoethyl)phenol + phosphorus oxychloride -> 3-chloro-4-(1-chloroethyl)phenol", "3-chloro-4-(1-chloroethyl)phenol + ethyl oxalyl chloride -> 3-(chloromethyl)-5-chlorophenyl-2-oxazole", "3-(chloromethyl)-5-chlorophenyl-2-oxazole + trimethylsilyl chloride -> 3-(chloromethyl)-5-(3-chlorophenyl)-2-oxazole", "3-(chloromethyl)-5-(3-chlorophenyl)-2-oxazole + sodium methoxide -> 3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole" ] } | |
CAS RN |
1009562-99-5 |
Product Name |
3-(chloromethyl)-5-(3-chlorophenyl)-1,2-oxazole |
Molecular Formula |
C10H7Cl2NO |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
